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Compound of Interest

Compound Name: INH14

Cat. No.: B15617661 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed guidelines for the dissolution and application of INH14 in cell

culture experiments. INH14, N-(4-Ethylphenyl)-N'-phenylurea, is a small-molecule inhibitor of

IκB kinase α (IKKα) and IκB kinase β (IKKβ), key components of inflammatory signaling

pathways.
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Parameter Value Source

Molecular Weight 240 Da [1]

Primary Solvent
Dimethyl sulfoxide (DMSO),

sterile
[1]

Recommended Stock

Concentration
10 mM [1]

Vehicle Control DMSO [1]

Half-inhibitory Concentration

(IC50) for TLR2-mediated NF-

κB activity

4.127 μM [1]

IC50 for IKKα 8.97 μM [1][2]

IC50 for IKKβ 3.59 μM [1][2]

Signaling Pathway
INH14 targets the IKKα/β kinases, which are crucial for the activation of the NF-κB signaling

pathway. This pathway is initiated by various stimuli, including Toll-like receptor (TLR) ligands,

TNF-α, and IL-1β.[1][2] Inhibition of IKKα/β by INH14 prevents the degradation of IκBα, thereby

blocking the nuclear translocation of NF-κB and subsequent transcription of pro-inflammatory

genes.[1][2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6680106/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6680106/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6680106/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6680106/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6680106/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6680106/
https://pubmed.ncbi.nlm.nih.gov/30447158/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6680106/
https://pubmed.ncbi.nlm.nih.gov/30447158/
https://www.benchchem.com/product/b15617661?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6680106/
https://pubmed.ncbi.nlm.nih.gov/30447158/
https://www.benchchem.com/product/b15617661?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6680106/
https://pubmed.ncbi.nlm.nih.gov/30447158/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Cell Membrane
Cytoplasm

Nucleus

TLR Ligands
(e.g., Pam2CSK4, LPS) TLR2/4

TNF-α TNF-R

IL-1β IL-1R

MyD88

TAK1/TAB1
Complex

IKKα / IKKβ IκBα-NF-κB NF-κBIκBα degradation NF-κBTranslocation

INH14

Pro-inflammatory
Gene Expression

Click to download full resolution via product page

Caption: INH14 inhibits IKKα/β, blocking NF-κB activation.

Experimental Protocols
I. Preparation of INH14 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of INH14.

Materials:

INH14 powder

Sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Calculate the mass of INH14 required to make a 10 mM solution. (Molecular Weight of

INH14 = 240 g/mol ).

For 1 mL of 10 mM stock, weigh out 2.4 mg of INH14.
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Aseptically add the weighed INH14 powder to a sterile microcentrifuge tube.

Add the calculated volume of sterile DMSO to the tube.

Vortex the solution until the INH14 is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage.

II. Treatment of Cells with INH14
This protocol provides a general procedure for treating adherent or suspension cells with

INH14. The final concentration of INH14 should be determined based on the specific cell type

and experimental design.

Materials:

Cultured cells (e.g., HEK293-TLR2, RAW264.7 macrophages, SKOV3)

Complete cell culture medium

INH14 stock solution (10 mM in DMSO)

Sterile, pyrogen-free pipette tips and tubes

Vehicle control (sterile DMSO)

Procedure:

Cell Seeding:

For adherent cells, seed them in appropriate culture vessels (e.g., 96-well, 24-well, or 6-

well plates) and allow them to attach overnight.

For suspension cells, seed them at the desired density immediately before treatment.

Preparation of Working Solutions:
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Thaw an aliquot of the 10 mM INH14 stock solution and the DMSO vehicle control.

Prepare serial dilutions of the INH14 stock solution in complete cell culture medium to

achieve the desired final concentrations. Note: The final concentration of DMSO in the

culture medium should be kept constant across all treatments, including the vehicle

control, and should typically not exceed 0.5% to avoid solvent toxicity.

Cell Treatment:

Remove the old medium from the wells containing adherent cells.

Add the medium containing the desired concentrations of INH14 or the vehicle control to

the respective wells.

For suspension cells, add the appropriate volume of the diluted INH14 or vehicle control

directly to the cell suspension.

Incubation:

Incubate the cells for the desired period (e.g., 1 hour for pre-treatment before stimulation).

[1]

Stimulation (if applicable):

After the pre-treatment period with INH14, add the stimulant (e.g., Pam3CSK4 for TLR2

activation) to the wells at the desired concentration.[1]

Downstream Analysis:

Following the total incubation time, cells or culture supernatants can be harvested for

downstream analysis, such as luciferase reporter assays, ELISA for cytokine production,

or immunoblotting for pathway components.[1]
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Caption: Workflow for cell culture experiments using INH14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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